Cas no 1403899-61-5 (tert-Butyl 5-methoxy-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate)

• Product Name: tert-Butyl 5-methoxy-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
• CAS No: 1403899-61-5
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• CID: 4594571
• Update Time: 2025-06-08

tert-Butyl 5-methoxy-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-methoxy-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate

• Inchi： 1S/C13H16N2O4/c1-13(2,3)19-12(17)15-9-7-14-10(18-4)5-8(9)6-11(15)16/h5,7H,6H2,1-4H3
• InChI Key： TXCKRAFWCWQYSA-UHFFFAOYSA-N
• SMILES： C1=NC(OC)=CC2CC(=O)N(C(OC(C)(C)C)=O)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on tert-Butyl 5-methoxy-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate

tert-Butyl 5-methoxy-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate: A Comprehensive Overview

tert-Butyl 5-methoxy-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate is a complex organic compound with the CAS number 1403899-61-5. This compound belongs to the class of pyrrolopyridines, which are heterocyclic aromatic compounds with significant applications in drug discovery and materials science. The structure of this compound is characterized by a pyrrolo[2,3-c]pyridine ring system substituted with a tert-butyl group at the 1-position and a methoxy group at the 5-position. The presence of these substituents plays a crucial role in determining its chemical reactivity and biological activity.

The synthesis of tert-butyl 5-methoxy derivatives has been extensively studied due to their potential as intermediates in the construction of bioactive molecules. Recent research has highlighted the importance of such compounds in the development of kinase inhibitors, which are critical in cancer therapy. For instance, studies have shown that the pyrrolopyridine core can act as a scaffold for binding to protein kinases, making it a valuable component in medicinal chemistry.

In terms of structural analysis, the pyrrolo[2,3-c]pyridine ring system exhibits unique electronic properties due to the conjugation between the nitrogen atoms in the pyridine ring and the adjacent pyrrole ring. This conjugation enhances the compound's stability and reactivity, making it suitable for various chemical transformations. The substitution pattern at positions 1 and 5 further modulates these properties, with the tert-butyl group providing steric bulk and the methoxy group introducing electron-donating effects.

The biological evaluation of tert-butyl 5-methoxy derivatives has revealed promising results in preclinical models. For example, recent studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease.

From a synthetic perspective, the construction of tert-butyl 5-methoxy derivatives involves multi-step reactions that require precise control over regioselectivity and stereochemistry. One common approach involves the use of palladium-catalyzed cross-coupling reactions to assemble the pyrrolopyridine core. The introduction of substituents at specific positions is achieved through nucleophilic aromatic substitution or Suzuki coupling reactions, depending on the desired outcome.

The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity, while molecular docking studies have revealed potential binding modes with target proteins. These computational tools are invaluable for optimizing the compound's bioavailability and pharmacokinetic properties.

In conclusion, tert-butyl 5-methoxy-substituted pyrrolopyridines represent a class of compounds with significant potential in drug discovery and materials science. Their unique structural features and versatile reactivity make them valuable tools for advancing our understanding of complex biological systems. As research continues to uncover new applications for these compounds, their role in developing innovative therapies and materials is expected to grow significantly.